4-{[1-(4-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}-N-isopropylbenzamide

• IUPAC Name: 3-[(4-methoxyphenyl)sulfonyl-methylamino]-N-[(4-methylsulfanylphenyl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H22N2O4S3/c1-23(30(25,26)18-10-6-16(27-2)7-11-18)19-12-13-29-20(19)21(24)22-14-15-4-8-17(28-3)9-5-15/h4-13H,14H2,1-3H3,(H,22,24)
• InChI Key: MIEBQBQQMSXXOI-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=C(SC=C1)C(=O)NCC2=CC=C(C=C2)SC)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H22N2O4S3
• Molecular Weight: 462.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a benzoyl group, a methoxy group, and an isopropyl group. These functional groups suggest that this compound could have a variety of chemical properties and potential uses.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or a detailed analysis, it’s difficult to provide an accurate description of its structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the benzoyl group could potentially undergo reactions such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure and functional groups.

Safety And Hazards

The safety and hazards associated with a compound depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions, and to consult Material Safety Data Sheets (MSDS) or other safety resources for specific information.

Future Directions

The potential future directions for research on this compound would depend on its properties and potential applications. This could include further studies to better understand its chemical behavior, or research into potential uses in fields such as medicine or materials science.